2-Methyl-1-phenyl-1H-imidazo[4,5-b]pyridine

• Molecular Formula: C13H11N3
• Molecular Weight: 209.25 g/mol
• IUPAC Name: 2-methyl-1-phenylimidazo[4,5-b]pyridine
• InChI: InChI=1S/C13H11N3/c1-10-15-13-12(8-5-9-14-13)16(10)11-6-3-2-4-7-11/h2-9H,1H3
• InChI Key: WLGWGXZKUJVZKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)C=CC=N2

Description

2-Methyl-1-phenyl-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C13H11N3 and its molecular weight is 209.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared with the analogous procedure described in example 3 using 3-Bromo-2-nitropyridine (101 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) as starting materials to yield the title compound as brown viscous oil (49 mg, 47% yield). 1H NMR (DMSO) δ 2.54 (s, 3 H), 7.35-7.68 (m, 6 H), 7.77 (d, J=8.8 Hz, 1 H), 8.58 (br s, 1 H); 13C NMR δ 14.0, 118.9, 120.1, 126.8, 128.5, 129.6, 130.1, 133.9, 143.0, 151.6, 156.7. HRMS (FAB): cal. for C13H12N3 [M-FH+]: 210.1031; found: 210.1026.

Synthesis routes and methods II

Procedure details

Method A applied to 3-chloro-2-nitropyridine (79 mg) and N-phenylacetamide (81 mg, 0.6 mmol) afforded the title compound as brown viscous oil (45 mg, 43% yield). 1H NMR (DMSO) δ 2.54 (s, 3H), 7.35-7.68 (m, 6H), 7.77 (d, J=8.8Hz, 1H), 8.58 (br s, 1H); 13C NMR δ 14.0, 118.9, 120.1, 126.8, 128.5, 129.6, 130.1, 133.9, 143.0, 151.6, 156.7. HRMS (FAB): cal. for C13H12N3 [M+H+]: 210.1031; found: 210.1026.